4-chloro-N-((1-tosylpyrrolidin-2-yl)methyl)benzamide
Overview
Description
Synthesis Analysis
The synthesis of such compounds often involves the use of the five-membered pyrrolidine ring, which is one of the nitrogen heterocycles used widely by medicinal chemists . The synthetic strategies used can be broadly classified into two categories: (1) ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or (2) functionalization of preformed pyrrolidine rings, e.g., proline derivatives .Molecular Structure Analysis
The molecular structure of “4-chloro-N-((1-tosylpyrrolidin-2-yl)methyl)benzamide” is characterized by the presence of a pyrrolidine ring . This ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization .Scientific Research Applications
- The pyrrolidine ring has been explored for its antibacterial properties. Derivatives of this compound, especially those with 4-nitro, 4-chloro, 4-fluoro, 4-bromo, and unsubstituted moieties, have demonstrated good to moderate inhibitory actions against bacteria such as Staphylococcus aureus and Mycobacterium tuberculosis H37Rv .
- The pyrrolidine ring contributes to the stereochemistry of the molecule due to its chiral carbons. Different stereoisomers and spatial orientations of substituents can lead to varying biological profiles of drug candidates. Medicinal chemists can leverage this feature to design new pyrrolidine compounds with specific binding modes to enantioselective proteins .
- Bicyclic sulfonamide derivatives containing the pyrrolidine ring have shown excellent potency towards RORγt, a nuclear receptor involved in immune regulation. However, some compounds may exhibit undesirable activity against other receptors, such as pregnane X receptor (PXR) .
- Researchers have employed two main synthetic strategies:
- Heteroatomic saturated ring systems like pyrrolidine allow for structural diversity, impacting physicochemical parameters. Medicinal chemists can fine-tune ADME (absorption, distribution, metabolism, excretion) and toxicity properties by judiciously modifying the pyrrolidine scaffold .
- Researchers explore pyrrolidine-based compounds for targeted drug delivery due to their unique pharmacophore space and three-dimensional coverage. By attaching specific functional groups to the pyrrolidine ring, drug molecules can be directed to specific receptors or tissues .
Antibacterial Agents
Stereochemistry and Drug Design
RORγt Inhibition
Synthetic Strategies
ADME/Tox Optimization
Targeted Drug Delivery
Future Directions
The future directions for the research on “4-chloro-N-((1-tosylpyrrolidin-2-yl)methyl)benzamide” could involve the design of new pyrrolidine compounds with different biological profiles . This could be achieved by varying the substituents on the pyrrolidine ring and studying their impact on the biological activity of the resulting compounds .
properties
IUPAC Name |
4-chloro-N-[[1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O3S/c1-14-4-10-18(11-5-14)26(24,25)22-12-2-3-17(22)13-21-19(23)15-6-8-16(20)9-7-15/h4-11,17H,2-3,12-13H2,1H3,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJTBXDQDAXHQBZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCC2CNC(=O)C3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-((1-tosylpyrrolidin-2-yl)methyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-benzyl-N-(2-methoxyphenyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide](/img/structure/B2948665.png)
![N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide](/img/structure/B2948667.png)
![Benzyl (2-oxo-2-(4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl)ethyl)carbamate](/img/structure/B2948670.png)
![N-({4-allyl-5-[(4-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-4-bromobenzenesulfonamide](/img/structure/B2948674.png)
![2-(N-Methylisoquinoline-5-sulfonamido)-N-[3-(trifluoromethyl)phenyl]acetamide hydrochloride](/img/structure/B2948682.png)
